Cas no 118420-19-2 (3-(pyridin-3-yl)but-2-enoic acid, Mixture of isomers)

• Product Name: 3-(pyridin-3-yl)but-2-enoic acid, Mixture of isomers
• CAS No: 118420-19-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 3666229
• PubChem ID: 14444182
• Update Time: 2025-06-09

3-(pyridin-3-yl)but-2-enoic acid, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(3-pyridinyl)-, (E)-
• 2-Butenoic acid, 3-(3-pyridinyl)-, (E)- (9CI)
• 3-(pyridin-3-yl)but-2-enoic acid, Mixture of isomers
• 118420-19-2
• MFCD11172846
• SCHEMBL15765098
• AKOS009218602
• 860413-81-6
• EN300-106052
• CS-0230889
• 153615-93-1
• (E)-3-pyridin-3-ylbut-2-enoic acid
• Z352748104
• 3-(pyridin-3-yl)but-2-enoicacid
• (2E)-3-(PYRIDIN-3-YL)BUT-2-ENOIC ACID
• 3-(pyridin-3-yl)but-2-enoic acid

• Inchi： 1S/C9H9NO2/c1-7(5-9(11)12)8-3-2-4-10-6-8/h2-6H,1H3,(H,11,12)/b7-5+
• InChI Key： GOLCTEOANVBMOD-FNORWQNLSA-N
• SMILES： C(O)(=O)/C=C(/C1=CC=CN=C1)\C

Computed Properties

• Exact Mass: 163.063328530Da
• Monoisotopic Mass: 163.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(pyridin-3-yl)but-2-enoic acid, Mixture of isomers

Research Brief on 3-(pyridin-3-yl)but-2-enoic acid (Mixture of isomers) and CAS 118420-19-2: Recent Advances and Applications

3-(pyridin-3-yl)but-2-enoic acid, a mixture of isomers with the CAS number 118420-19-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine and butenoic acid moieties, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a building block for drug development, particularly in the synthesis of novel therapeutic agents targeting inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the isomer-specific biological activities of 3-(pyridin-3-yl)but-2-enoic acid. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to separate and characterize the individual isomers. Their findings revealed that the (E)-isomer demonstrated superior binding affinity to certain kinase targets compared to the (Z)-isomer, suggesting potential for selective drug design. This study underscores the importance of isomer separation in optimizing the pharmacological profile of this compound.

In the context of drug discovery, CAS 118420-19-2 has been identified as a key intermediate in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). A recent preprint on bioRxiv described its use in developing allosteric modulators for the p53-MDM2 interaction, a critical pathway in cancer therapeutics. The researchers utilized computational docking studies followed by synthetic modification of the butenoic acid moiety, achieving nanomolar affinity in preliminary assays. This work highlights the versatility of 3-(pyridin-3-yl)but-2-enoic acid as a scaffold for oncology drug development.

From a chemical biology perspective, the compound's reactivity has been exploited in bioorthogonal labeling strategies. A 2024 Nature Chemical Biology paper reported its use as a click chemistry handle for protein conjugation, leveraging the electron-deficient pyridine ring for inverse electron-demand Diels-Alder reactions. This application demonstrates how 118420-19-2 derivatives can serve as valuable tools for studying biological systems with minimal perturbation.

Ongoing clinical research has also explored the therapeutic potential of 3-(pyridin-3-yl)but-2-enoic acid derivatives. Phase I trials investigating its ethyl ester prodrug (designated as PMI-003) for type 2 diabetes showed promising results in improving insulin sensitivity, as presented at the 2023 American Diabetes Association Scientific Sessions. The mechanism appears to involve AMPK activation, though further studies are needed to fully elucidate the molecular pathways involved.

Recent synthetic methodology developments have significantly improved access to 118420-19-2 and its derivatives. A breakthrough published in Organic Letters described a one-pot, transition-metal-free synthesis from commercially available 3-pyridinecarboxaldehyde, achieving 85% yield with excellent stereocontrol. This advancement addresses previous challenges in large-scale production and may facilitate broader investigation of this compound class.

As research progresses, safety and pharmacokinetic profiling of 3-(pyridin-3-yl)but-2-enoic acid derivatives remains an active area of investigation. A comprehensive ADMET study published in Xenobiotica reported favorable metabolic stability but noted potential CYP450 inhibition that may require structural optimization. These findings provide crucial guidance for medicinal chemistry efforts moving forward.

The growing body of research on CAS 118420-19-2 and its related compounds suggests a bright future for this chemical scaffold in both therapeutic development and chemical biology tools. Continued investigation of its isomer-specific properties, synthetic accessibility, and biological activities will likely yield further insights and applications in the coming years.